5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol

• IUPAC Name: 5-[(4-ethylpiperazin-1-yl)methyl]-2-methoxyphenol
• InChI: InChI=1S/C14H22N2O2/c1-3-15-6-8-16(9-7-15)11-12-4-5-14(18-2)13(17)10-12/h4-5,10,17H,3,6-9,11H2,1-2H3
• InChI Key: SNCXFRIKXHTGBL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=C(C=C2)OC)O
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol, also known as BRL-37344, is a selective β3-adrenergic receptor agonist. It has been used in scientific research to investigate the physiological and biochemical effects of β3-adrenergic receptor activation.

Mechanism of Action

5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol selectively activates β3-adrenergic receptors, which are primarily expressed in adipose tissue. Activation of these receptors leads to the release of fatty acids from adipose tissue, which can be used as an energy source. It also stimulates thermogenesis, which increases energy expenditure and can lead to weight loss.
Biochemical and Physiological Effects:
This compound has been shown to increase lipolysis, or the breakdown of fat, in adipose tissue. It also increases the expression of genes involved in thermogenesis and energy metabolism. In animal studies, this compound has been shown to improve insulin sensitivity and glucose tolerance.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol in lab experiments is its selectivity for β3-adrenergic receptors, which allows for specific investigation of the effects of β3-adrenergic receptor activation. However, it should be noted that the physiological effects of this compound may vary depending on the species and experimental conditions used.

Future Directions

Possible future directions for research on 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol include investigating its potential use in the treatment of obesity and metabolic disorders, as well as further elucidating its mechanism of action and physiological effects. Additionally, the development of more selective β3-adrenergic receptor agonists could lead to the development of more effective treatments for these conditions.

Synthesis Methods

The synthesis of 5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol involves the reaction of 2-methoxyphenol with 4-ethyl-1-piperazinecarboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

5-[(4-ethyl-1-piperazinyl)methyl]-2-methoxyphenol has been used in scientific research to investigate the role of β3-adrenergic receptors in various physiological processes. These include the regulation of energy metabolism, thermogenesis, and insulin sensitivity. It has also been studied for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.